Cas no 128055-28-7 (2-Propenoic acid, 2-methyl-, 6-bromohexyl ester)

2-Propenoic acid, 2-methyl-, 6-bromohexyl ester is a brominated acrylate ester with applications in polymer chemistry and organic synthesis. The presence of the 6-bromohexyl group enhances its reactivity as a functional monomer, enabling its use in crosslinking reactions or as a precursor for further modifications. The methyl substitution on the acrylate backbone contributes to improved stability and controlled polymerization kinetics. This compound is particularly valuable in the production of specialty polymers, coatings, and adhesives, where its bromine functionality allows for tailored material properties such as flame retardancy or covalent attachment to substrates. Its structure balances reactivity and processability, making it suitable for advanced material design.
2-Propenoic acid, 2-methyl-, 6-bromohexyl ester structure
128055-28-7 structure
Product Name:2-Propenoic acid, 2-methyl-, 6-bromohexyl ester
CAS No:128055-28-7
MF:C10H17BrO2
MW:249.144782781601
MDL:MFCD30470154
CID:1222475
PubChem ID:10933889
Update Time:2025-05-24

2-Propenoic acid, 2-methyl-, 6-bromohexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, 6-bromohexyl ester
    • 6-bromohexyl 2-methylprop-2-enoate
    • 6-Bromohexyl 2-methyl-2-propenoate
    • A904570
    • DTXSID70448915
    • 6-bromohexyl methacrylate
    • 128055-28-7
    • Bromohexyl Methacrylate
    • AJJFVKOXBAVLPU-UHFFFAOYSA-N
    • SCHEMBL5702900
    • DB-383473
    • MDL: MFCD30470154
    • Inchi: 1S/C10H17BrO2/c1-9(2)10(12)13-8-6-4-3-5-7-11/h1,3-8H2,2H3
    • InChI Key: AJJFVKOXBAVLPU-UHFFFAOYSA-N
    • SMILES: BrCCCCCCOC(C(=C)C)=O

Computed Properties

  • Exact Mass: 248.04121
  • Monoisotopic Mass: 248.04119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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Additional information on 2-Propenoic acid, 2-methyl-, 6-bromohexyl ester

Comprehensive Overview of 2-Propenoic acid, 2-methyl-, 6-bromohexyl ester (CAS No. 128055-28-7)

2-Propenoic acid, 2-methyl-, 6-bromohexyl ester, also known by its CAS No. 128055-28-7, is a specialized chemical compound widely utilized in polymer chemistry and material science. This ester derivative of methacrylic acid features a 6-bromohexyl group, which imparts unique reactivity and functionality, making it valuable for applications such as surface modification, adhesive formulations, and advanced coatings. Its molecular structure combines the versatility of acrylate chemistry with the potential for further functionalization via the bromoalkyl chain.

In recent years, the demand for functional monomers like 2-Propenoic acid, 2-methyl-, 6-bromohexyl ester has surged due to their role in developing smart materials and responsive polymers. Researchers and industries are increasingly exploring its use in UV-curable coatings, where its ability to cross-link under light exposure enhances durability and performance. Additionally, its bromohexyl moiety allows for post-polymerization modifications, aligning with trends in click chemistry and bioconjugation—topics frequently searched in academic and industrial forums.

From an SEO perspective, queries related to "methacrylate esters," "bromohexyl acrylate synthesis," or "CAS 128055-28-7 applications" often dominate search engines. This reflects growing interest in high-performance additives for sectors like automotive, electronics, and biomedical engineering. Notably, the compound’s compatibility with green chemistry principles—such as solvent-free polymerization—resonates with sustainability-focused audiences, further driving its relevance in contemporary discussions.

The synthesis of 2-Propenoic acid, 2-methyl-, 6-bromohexyl ester typically involves the esterification of methacrylic acid with 6-bromo-1-hexanol, a process optimized for yield and purity. Analytical techniques like NMR spectroscopy and HPLC are critical for quality control, ensuring compliance with industry standards. Such details are frequently sought after by professionals troubleshooting scale-up challenges or optimizing reaction conditions—a testament to the compound’s technical complexity.

Beyond industrial applications, this compound’s role in academic research is noteworthy. Its bromo-terminated chain serves as a handle for introducing functionalities like fluorescent tags or bioactive molecules, making it a staple in polymer therapeutics and drug delivery systems. This aligns with trending searches on "polymeric carriers for pharmaceuticals" and "controlled release materials," highlighting its interdisciplinary appeal.

In summary, 2-Propenoic acid, 2-methyl-, 6-bromohexyl ester (CAS No. 128055-28-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to emerging technologies, coupled with its alignment with sustainable practices, ensures its continued prominence in both commercial and scientific spheres. For those exploring advanced material design or functional polymer solutions, this compound remains a pivotal tool in the chemist’s arsenal.

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